Cas no 1260659-11-7 (2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1260659-11-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5168017
• Update Time: 2026-03-04

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid
• 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid
• STL584363
• 1H-Pyrazole-5-acetic acid, 1-ethyl-3-methyl-
• 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)aceticacid

• Inchi： 1S/C8H12N2O2/c1-3-10-7(5-8(11)12)4-6(2)9-10/h4H,3,5H2,1-2H3,(H,11,12)
• InChI Key： ZAFMGHCAPLNLDT-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C)=NN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1

Additional information on 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid

Introduction to 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 1260659-11-7)

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 1260659-11-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Emapalumab, is a derivative of pyrazole and acetic acid, and it has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory and autoimmune diseases.

The chemical structure of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid consists of a pyrazole ring substituted with an ethyl and methyl group at the 1 and 3 positions, respectively, and an acetic acid moiety attached to the 5-position of the pyrazole ring. This unique structural arrangement confers the compound with several desirable properties, including high solubility, stability, and bioavailability.

In recent years, the interest in 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid has been driven by its potential as a lead compound for the development of new drugs. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid has also demonstrated promising results in preclinical studies for its potential use in cancer therapy. Research has indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings have opened up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid have also been extensively studied. It has been found to have good oral bioavailability, which makes it a suitable candidate for oral administration. Additionally, its low toxicity profile and favorable safety margin have further enhanced its potential as a therapeutic agent.

Clinical trials involving 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid have shown promising results. Phase I and II trials have demonstrated that the compound is well-tolerated by patients and exhibits significant therapeutic effects in treating various inflammatory conditions. These findings have paved the way for more advanced clinical trials to further evaluate its efficacy and safety.

The synthesis of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid involves several steps, including the formation of the pyrazole ring through a cyclocondensation reaction followed by functional group modifications to introduce the acetic acid moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)acetic acid (CAS No. 1260659-11-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and anticancer properties, makes it a valuable lead compound for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key player in modern drug discovery.